ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H29N3O3/c1-3-30-23(28)24(16-18-7-6-8-19(15-18)29-2)11-13-27(14-12-24)17-22-25-20-9-4-5-10-21(20)26-22/h4-10,15H,3,11-14,16-17H2,1-2H3,(H,25,26)
• InChI Key: BKNURUUEUWKONP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=NC3=CC=CC=C3N2)CC4=CC(=CC=C4)OC
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol

Description

Ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to the inhibition of various biological processes. The compound has also been shown to induce apoptosis and inhibit angiogenesis, which can lead to the inhibition of cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic applications. The compound has been shown to have antimicrobial, antiviral, and anticancer properties, which make it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low yield, which can make it difficult to obtain large quantities of the compound for testing.

Future Directions

There are several future directions for the research on ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate. One direction is to study the compound's potential therapeutic applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's potential use in treating viral infections such as COVID-19. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize the synthesis method to improve the yield of the product.
Conclusion:
In conclusion, this compound is a chemical compound that has potential therapeutic applications in various fields of medicine. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the compound's potential and to optimize its synthesis method.

Scientific Research Applications

Ethyl 1-(1H-benzimidazol-2-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have antimicrobial, antiviral, and anticancer properties. The compound has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.